2-[cyano(4-fluoro-3-nitrophenyl)amino]-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(N-cyano-4-fluoro-3-nitroanilino)-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C12H8FN5O3S/c13-9-2-1-8(5-10(9)18(20)21)17(7-14)6-11(19)16-12-15-3-4-22-12/h1-5H,6H2,(H,15,16,19)
• InChI Key: SHFWADXSIAYVHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N(CC(=O)NC2=NC=CS2)C#N)[N+](=O)[O-])F
• Molecular Formula: C12H8FN5O3S
• Molecular Weight: 321.29 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the various functional groups would likely result in a complex three-dimensional structure. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could be used to determine the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups it contains. For example, the cyano group is a strong electron-withdrawing group, which would make the molecule more reactive towards nucleophiles. The nitro group is also a strong electron-withdrawing group and could undergo reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of polar functional groups like -CN, -NO2, and -NH2 would likely make the compound soluble in polar solvents.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, determining its physical properties, and testing its biological activity.